Cas no 896296-77-8 (N,4,5-trimethyl-2-4-(pentyloxy)benzamidothiophene-3-carboxamide)

• Product Name: N,4,5-trimethyl-2-4-(pentyloxy)benzamidothiophene-3-carboxamide
• CAS No: 896296-77-8
• MF: C₂₀H₂₆N₂O₃S
• MW: 374.497044086456
• CID: 5478824
• Update Time: 2025-07-16

N,4,5-trimethyl-2-4-(pentyloxy)benzamidothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxamide, N,4,5-trimethyl-2-[[4-(pentyloxy)benzoyl]amino]-
• N,4,5-trimethyl-2-4-(pentyloxy)benzamidothiophene-3-carboxamide

• Inchi： 1S/C20H26N2O3S/c1-5-6-7-12-25-16-10-8-15(9-11-16)18(23)22-20-17(19(24)21-4)13(2)14(3)26-20/h8-11H,5-7,12H2,1-4H3,(H,21,24)(H,22,23)
• InChI Key： BOBUMSFXKMSNDV-UHFFFAOYSA-N
• SMILES： C1(NC(=O)C2=CC=C(OCCCCC)C=C2)SC(C)=C(C)C=1C(NC)=O

Additional information on N,4,5-trimethyl-2-4-(pentyloxy)benzamidothiophene-3-carboxamide

Introduction to N,4,5-trimethyl-2-4-(pentyloxy)benzamidothiophene-3-carboxamide (CAS No. 896296-77-8)

N,4,5-trimethyl-2-4-(pentyloxy)benzamidothiophene-3-carboxamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by its CAS number 896296-77-8, belongs to a class of molecules that exhibit promising biological activities. The detailed structure of this molecule includes a benzamidothiophene core, which is flanked by various substituents that contribute to its distinctive chemical behavior.

The benzamidothiophene moiety is particularly noteworthy as it represents a fusion of two heterocyclic systems, benzamide and thiophene, which are known for their diverse pharmacological applications. The presence of multiple alkyl and alkoxy groups, such as trimethyl and pentyloxy, further enhances the compound's potential for interaction with biological targets. These substituents not only influence the compound's solubility and metabolic stability but also play a crucial role in modulating its pharmacokinetic profile.

In recent years, there has been a growing interest in developing novel therapeutic agents that leverage the structural versatility of heterocyclic compounds. The N,4,5-trimethyl-2-4-(pentyloxy)benzamidothiophene-3-carboxamide structure exemplifies this trend, as it combines elements that are known to enhance binding affinity and selectivity. This has made it a subject of extensive research in the quest for new drugs targeting various diseases.

One of the most compelling aspects of this compound is its potential in the development of anti-inflammatory agents. The benzamidothiophene scaffold has been shown to exhibit inhibitory effects on several enzymes involved in inflammation pathways, such as COX-2 and LOX. The specific arrangement of the trimethyl and pentyloxy groups appears to optimize the compound's interaction with these enzymes, leading to potent anti-inflammatory activity. Preliminary studies have demonstrated that derivatives of this molecule can significantly reduce inflammatory responses in vitro and in animal models.

Furthermore, the N,4,5-trimethyl-2-4-(pentyloxy)benzamidothiophene-3-carboxamide has shown promise in the realm of antioxidant therapy. Oxidative stress is a key factor in the pathogenesis of numerous diseases, including neurodegenerative disorders and cardiovascular conditions. The compound's ability to scavenge free radicals and inhibit reactive oxygen species (ROS) production has been highlighted in several recent studies. The thiophene ring, in particular, is known for its electron-deficient nature, which facilitates its role as an antioxidant agent.

The synthesis of this compound involves a multi-step process that requires careful control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenation, have been employed to construct the complex framework efficiently. These techniques not only improve the overall synthetic route but also enhance the scalability of production for potential pharmaceutical applications.

From a computational chemistry perspective, the molecular dynamics (MD) simulations of N,4,5-trimethyl-2-4-(pentyloxy)benzamidothiophene-3-carboxamide have provided valuable insights into its interactions with biological targets. These simulations have helped researchers understand how the compound binds to its receptors at an atomic level, thereby guiding the design of more effective derivatives. Additionally, quantum mechanical calculations have been used to predict the electronic properties of this molecule, which are crucial for understanding its reactivity and pharmacological effects.

The pharmacokinetic properties of this compound are another area of active investigation. Studies have shown that modifications at specific positions on the benzamidothiophene core can significantly alter absorption, distribution, metabolism, and excretion (ADME) profiles. For instance, optimizing the length and branching pattern of alkyl chains can enhance oral bioavailability while minimizing off-target effects. These findings are critical for translating preclinical successes into clinical efficacy.

In conclusion,N,4,5-trimethyl-2-4-(pentyloxy)benzamidothiophene-3-carboxamide (CAS No. 896296-77-8) represents a promising candidate for further development in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable tool for exploring new therapeutic strategies across multiple disease areas. As research continues to uncover more about its mechanisms of action and optimize its synthetic pathways,this compound holds significant potential for future medical applications.